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Compound of Interest

Compound Name:
Methyl 3-tert-butyl-4-

hydroxybenzoate

CAS No.: 39778-63-7

Cat. No.: B1356400

Get Quote

Executive Summary & Chemical Identity
Methyl 3-tert-butyl-4-hydroxybenzoate (often referred to as the mono-tert-butyl derivative of

Methyl Paraben) is a lipophilic, hindered phenolic compound. It serves as a critical intermediate

in the synthesis of complex antioxidants and pharmaceutical agents. Structurally, it combines

the ester functionality of methyl 4-hydroxybenzoate with a bulky tert-butyl group at the ortho

position relative to the hydroxyl group. This steric hindrance modulates the reactivity of the

phenolic hydroxyl, enhancing its radical-scavenging stability compared to the unhindered

parent compound.
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Property Detail

IUPAC Name Methyl 3-(1,1-dimethylethyl)-4-hydroxybenzoate

Common Names
3-tert-butyl-4-hydroxybenzoic acid methyl ester;

Mono-t-butyl methyl paraben

Molecular Formula C₁₂H₁₆O₃

Molecular Weight 208.25 g/mol

Core Moiety Hindered Phenol / Benzoate Ester

Key Functional Groups
Phenolic -OH (sterically hindered), Methyl Ester,

tert-Butyl

Physicochemical Properties
The introduction of the tert-butyl group significantly alters the physicochemical profile of the

parent methyl paraben, increasing lipophilicity and reducing the acidity of the phenolic proton.
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Parameter Value (Approx./Range) Significance

Melting Point 65 – 72 °C

Solid at room temperature;

lower than parent paraben due

to symmetry disruption.

Boiling Point ~290 – 300 °C (at 760 mmHg)

High boiling point necessitates

vacuum distillation for

purification.

LogP (Octanol/Water) ~3.5 – 3.8

Highly lipophilic; suitable for

lipid-based formulations or

membrane permeation.

pKa (Phenolic) ~8.5 – 9.0

Less acidic than methyl

paraben (pKa ~8.4) due to

electron-donating alkyl group.

Solubility
Soluble in alcohols, ethers,

CHCl₃; Insoluble in water.

Requires organic solvents for

reaction and extraction.

Synthesis & Production Protocols
The synthesis of Methyl 3-tert-butyl-4-hydroxybenzoate is typically achieved via the Friedel-

Crafts alkylation of Methyl 4-hydroxybenzoate (Methyl Paraben) using a tert-butyl source

(isobutylene or tert-butanol) and an acid catalyst.

Mechanistic Pathway
The reaction proceeds through an electrophilic aromatic substitution. The bulky tert-butyl

carbocation attacks the ortho position relative to the activating hydroxyl group. Control of

stoichiometry is critical to prevent over-alkylation to the 3,5-di-tert-butyl derivative.
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Figure 1: Synthetic pathway for the mono-alkylation of Methyl Paraben. Strict stoichiometric

control favors the mono-substituted product.

Experimental Protocol: Selective Mono-Alkylation
Objective: Synthesize Methyl 3-tert-butyl-4-hydroxybenzoate with >90% selectivity.

Reagents:

Methyl 4-hydroxybenzoate (15.2 g, 100 mmol)

tert-Butanol (7.4 g, 100 mmol) or Isobutylene gas

Sulfuric Acid (98%, 1.0 mL) or Methanesulfonic acid

Solvent: Dichloromethane (DCM) or Glacial Acetic Acid

Step-by-Step Procedure:

Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve Methyl 4-hydroxybenzoate in 50 mL of solvent (DCM).

Catalyst Addition: Cool the solution to 0–5 °C in an ice bath. Add the acid catalyst dropwise

to prevent exotherms.

Alkylation:

Method A (t-Butanol): Add tert-butanol dropwise over 30 minutes.

Method B (Isobutylene): Bubble isobutylene gas slowly into the solution until 1.0

equivalent is absorbed (monitor by weight).

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Hexane:Ethyl Acetate 8:2) or HPLC. The mono-product typically appears as a spot less

polar than the starting material but more polar than the di-tert-butyl byproduct.

Quenching: Quench the reaction with 50 mL of saturated NaHCO₃ solution.
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Work-up: Extract the organic layer, wash with water (2 x 50 mL) and brine (1 x 50 mL). Dry

over anhydrous Na₂SO₄.

Purification: Concentrate the solvent in vacuo. Recrystallize the crude solid from aqueous

methanol or hexane to remove unreacted starting material and traces of the di-tert-butyl

derivative.

Analytical Characterization
Confirming the structure requires distinguishing the mono-substituted product from the starting

material and the di-substituted impurity.

Technique Expected Signals / Characteristics

¹H NMR (CDCl₃, 400 MHz)

δ 1.42 (s, 9H): tert-Butyl group.δ 3.89 (s, 3H):

Methyl ester (-OCH₃).δ 5.40 (s, 1H): Phenolic -

OH (exchangeable).δ 6.75 (d, J=8.4 Hz, 1H):

Aromatic H at C5.δ 7.80 (dd, J=8.4, 2.0 Hz, 1H):

Aromatic H at C6.δ 7.95 (d, J=2.0 Hz, 1H):

Aromatic H at C2.

IR Spectroscopy

3300-3400 cm⁻¹: O-H stretch (hindered

phenol).1715 cm⁻¹: C=O stretch (ester).2960

cm⁻¹: C-H stretch (aliphatic t-butyl).

Mass Spectrometry (GC-MS)

m/z 208 [M]+: Molecular ion.m/z 193 [M-CH₃]+:

Loss of methyl from t-butyl (characteristic of t-

butyl aromatics).

Applications in Drug Development & Research
Methyl 3-tert-butyl-4-hydroxybenzoate is primarily utilized as a functional building block and

a mechanistic probe in antioxidant research.

Antioxidant Mechanism (HAT vs. SET)
The compound acts as a chain-breaking antioxidant. The bulky tert-butyl group stabilizes the

phenoxy radical formed after hydrogen atom transfer (HAT).
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Figure 2: Hydrogen Atom Transfer (HAT) mechanism. The tert-butyl group sterically protects

the phenoxy radical, preventing rapid propagation.

Pharmaceutical Intermediate
Lipid-Lowering Agents: Used in the synthesis of fibrate analogues where increased

lipophilicity is required.

Anti-Inflammatory Drugs: Precursor for dual antioxidant/anti-inflammatory candidates

designed to mitigate oxidative stress in tissue.

Polymer Stabilizers: Acts as a non-discoloring stabilizer for polyolefins, often serving as a

model compound to test the efficacy of mono-hindered vs. di-hindered phenolic esters.

Safety & Handling Guidelines
While structurally related to food-grade preservatives (parabens) and antioxidants (BHT), this

specific derivative should be handled with standard laboratory precautions for irritants.

Hazard Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319).

Handling: Use chemical-resistant gloves (Nitrile) and safety goggles. Avoid inhalation of dust.

Storage: Store in a cool, dry place away from strong oxidizing agents. The compound is

stable under normal conditions but may discolor upon prolonged exposure to light and air

due to slow oxidation of the phenol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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